Mercuric oxide

Specification

• Description: Mercuric oxide, [solid] appears as red or orange-red odorless, dense crystalline powder or scales, yellow when finely powdered. Used as a chemical intermediate for mercury salts, organic mercury compounds, and chlorine monoxide; antiseptic in pharmaceuticals; component of dry cell batteries; pigment and glass modifier; fungicide; preservative in cosmetics; analytical reagent; formerly used in antifouling paints. (EPA, 1998); Mercury oxide appears as black or brownish-black powder. Not a true compound but rather an intimate mixture of metallic mercury and mercuric oxide. Insoluble in water and denser than water (density 9.8 g / cm3). Hence sinks in water.; Mercury(II) oxide is an oxide of mercury that occurs naturally as the mineral montroydite. It is often used in the production of mercury and as a material for cathodes for mercury batteries. Mercury is a heavy, silvery d-block metal and one of six elements that are liquid at or near room temperature and pressure. It is a naturally occuring substance, and combines with other elements such as chlorine, sulfur, or oxygen to form inorganic mercury compounds (salts). Mercury also combines with carbon to make organic mercury compounds. (L1, L427); See also: ... View More ...
• CAS No.: 21908-53-2
• Molecular Formula: HgO
• Molecular Weight: 216.59 g/mol
• IUPAC Name: oxomercury
• Standard InChI: InChI=1S/Hg.O
• Standard InChI Key: UKWHYYKOEPRTIC-UHFFFAOYSA-N
• SMILES: O=[Hg]
• Canonical SMILES: O=[Hg]
• Colorform: Yellow mercuric oxide: yellow or orange-yellow, heavy, powder, orthorhombic structure; Heavy, bright orange powder; Red mercuric oxide: bright red or orange-red, heavy, crystalline powder or scales; orthorhombic structure; yellow when finely powdered
• Melting Point: Decomposes at 932 °F (EPA, 1998); 500 °C (decomp)